3-(3-chlorophenyl)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)propanamide

• IUPAC Name: 3-(3-chlorophenyl)-N-(2-hydroxy-2,2-dithiophen-2-ylethyl)propanamide
• InChI: InChI=1S/C19H18ClNO2S2/c20-15-5-1-4-14(12-15)8-9-18(22)21-13-19(23,16-6-2-10-24-16)17-7-3-11-25-17/h1-7,10-12,23H,8-9,13H2,(H,21,22)
• InChI Key: CWUVJJLCJJVDMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCC(=O)NCC(C2=CC=CS2)(C3=CC=CS3)O
• Molecular Formula: C19H18ClNO2S2
• Molecular Weight: 391.9 g/mol

Description

3-(3-chlorophenyl)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)propanamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It belongs to the class of drugs known as Bruton's tyrosine kinase (BTK) inhibitors, which are designed to inhibit the activity of BTK, a key enzyme involved in the development and progression of cancer.

Scientific Research Applications

Environmental Fate and Effects

Parabens, including compounds similar in structure to 3-(3-chlorophenyl)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)propanamide, have been studied for their occurrence, fate, and behavior in aquatic environments. Despite treatments that remove them from wastewater, parabens persist at low concentrations in effluents and are found in surface water and sediments. This persistence is due to the continuous introduction into the environment from paraben-based products. Chlorinated derivatives of parabens, which might share structural similarities with the chlorophenyl group in the compound of interest, have been detected in various water bodies but not in drinking water. These chlorinated by-products are more stable and require further study to understand their toxicity (Haman, Dauchy, Rosin, & Munoz, 2015).

Antimicrobial Activities

Eugenol, a compound related in function to the query chemical, demonstrates broad-spectrum antimicrobial activity against various microorganisms, including those responsible for human infectious diseases, diseases of the oral cavity, and food-borne pathogens. Eugenol's antimicrobial properties could be indicative of the potential antimicrobial activities of compounds with similar functional groups or molecular actions. This suggests a potential for the development of new antimicrobial agents from compounds including this compound (Marchese et al., 2017).

Potential in Cancer Therapy

FTY720, a compound with distinct pharmacological properties, shows potential in cancer therapy through mechanisms that may be independent of its immunosuppressive effects. While structurally different, the exploration of compounds like this compound could uncover new pathways or targets for cancer treatment. FTY720's dual role as an immunosuppressant and a preclinical antitumor agent highlights the importance of investigating the multifaceted biological activities of compounds (Zhang et al., 2013).